Cas no 51450-44-3 ((2s)-oxan-2-ylmethanol)
(2s)-oxan-2-ylmethanol structure
Product Name:(2s)-oxan-2-ylmethanol
CAS No:51450-44-3
MF:C6H12O2
MW:116.158282279968
MDL:MFCD22681529
CID:362259
PubChem ID:6950811
Update Time:2025-04-19
(2s)-oxan-2-ylmethanol Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran-2-methanol, tetrahydro-, (S)-
- (2s)-oxan-2-ylmethanol
- 51450-44-3
- ROTONRWJLXYJBD-LURJTMIESA-N
- P13405
- A905796
- SCHEMBL1691224
- (2S)-2-Hydroxymethyloxane
- (2S)-tetrahydro-2H-pyran-2-ylmethanol
- [(2S)-oxan-2-yl]methanol
- BS-42792
- DTXSID80426209
- CS-0136660
- MFCD22681529
- (S)-(Tetrahydro-2H-pyran-2-yl)methanol
-
- MDL： MFCD22681529
- Inchi： 1S/C6H12O2/c7-5-6-3-1-2-4-8-6/h6-7H,1-5H2/t6-/m0/s1
- InChI Key： ROTONRWJLXYJBD-LURJTMIESA-N
- SMILES： O1CCCC[C@H]1CO
Computed Properties
- Exact Mass: 116.08376
- Monoisotopic Mass: 116.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 63.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.46
(2s)-oxan-2-ylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB512791-100 mg |
(2S)-Oxan-2-ylmethanol; . |
51450-44-3 | 100mg |
€303.10 | 2023-05-18 | ||
| abcr | AB512791-250 mg |
(2S)-Oxan-2-ylmethanol; . |
51450-44-3 | 250mg |
€564.90 | 2023-05-18 | ||
| abcr | AB512791-1 g |
(2S)-Oxan-2-ylmethanol; . |
51450-44-3 | 1g |
€1,256.40 | 2022-07-29 | ||
| abcr | AB512791-500 mg |
(2S)-Oxan-2-ylmethanol; . |
51450-44-3 | 500MG |
€852.00 | 2022-07-29 | ||
| Chemenu | CM521438-1g |
(S)-(Tetrahydro-2H-pyran-2-yl)methanol |
51450-44-3 | 98% | 1g |
$729 | 2023-01-19 | |
| eNovation Chemicals LLC | D608821-100mg |
(2s)-oxan-2-ylmethanol |
51450-44-3 | 97% | 100mg |
$245 | 2024-07-21 | |
| eNovation Chemicals LLC | D608821-250MG |
(2s)-oxan-2-ylmethanol |
51450-44-3 | 97% | 250mg |
$380 | 2024-07-21 | |
| eNovation Chemicals LLC | D608821-500MG |
(2s)-oxan-2-ylmethanol |
51450-44-3 | 97% | 500mg |
$635 | 2024-07-21 | |
| eNovation Chemicals LLC | D608821-1G |
(2s)-oxan-2-ylmethanol |
51450-44-3 | 97% | 1g |
$950 | 2024-07-21 | |
| eNovation Chemicals LLC | D608821-5G |
(2s)-oxan-2-ylmethanol |
51450-44-3 | 97% | 5g |
$2860 | 2024-07-21 |
(2s)-oxan-2-ylmethanol Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
51450-44-3 ((2s)-oxan-2-ylmethanol) Related Products
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- 16282-29-4(Octahydro-2,2'-BI-2H-pyran)
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- 70766-06-2([(2R)-oxan-2-yl]methanol)
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